![molecular formula C22H30N2O3S B2716789 2,4,5-trimethyl-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide CAS No. 954249-56-0](/img/structure/B2716789.png)
2,4,5-trimethyl-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of 2,4,5-trimethyl-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide can be represented by the SMILES string:Cc1cc(c(cc1C)S(=O)(=O)NCCCN2CCOCC2)C
. The InChI representation is InChI=1S/C16H26N2O3S/c1-13-11-15(3)16(12-14(13)2)22(19,20)17-5-4-6-18-7-9-21-10-8-18/h11-12,17H,4-10H2,1-3H3
.
Scientific Research Applications
Synthesis and Bioactivity
Benzenesulfonamides serve as key intermediates in the synthesis of compounds with potential therapeutic activities. For example, a study on new benzenesulfonamide derivatives highlighted their synthesis starting from substituted benzaldehydes and their evaluation for cytotoxicity, tumor specificity, and as inhibitors of carbonic anhydrase, an enzyme involved in various physiological processes including tumor growth and metastasis (Gul et al., 2016).
Synthetic Applications
The versatility of benzenesulfonamides in synthetic chemistry is evident from their use as Directed Metalation Groups (DMGs). These compounds have shown great potential in the directed ortho metalation methodology, facilitating the synthesis of various heterocyclic compounds, highlighting the vast possibilities inherent in arylsulfonamides for constructing complex molecular architectures (Familoni, 2002).
Antimicrobial Activity
Hybrid molecules between benzenesulfonamides and antimicrobial benzo[d]isothiazol-3-ones have been synthesized, showing moderate antibacterial properties against gram-positive bacteria, including methicillin-resistant strains, and antifungal properties against yeasts and dermatophytes. These findings suggest their potential as novel antimicrobial agents (Zani et al., 2009).
Anticancer and Anti-HIV Activity
The exploration of benzenesulfonamides for anticancer and anti-HIV activities is an area of significant interest. For instance, novel benzenesulfonamides incorporating 1,3,4-oxadiazole moiety have been prepared, showing in vitro antimicrobial and anti-HIV activity, demonstrating the potential of these compounds in therapeutic applications (Iqbal et al., 2006).
Carbonic Anhydrase Inhibitors
Benzenesulfonamides have been synthesized to incorporate flexible triazole moieties, showing potent inhibitory activity against carbonic anhydrase, a target for glaucoma treatment. These studies not only provide insights into the structure-activity relationship but also highlight the potential of these compounds in developing new therapeutic agents (Nocentini et al., 2016).
Properties
IUPAC Name |
2,4,5-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O3S/c1-17-14-19(3)22(15-18(17)2)28(25,26)23-10-7-11-24-12-13-27-21(16-24)20-8-5-4-6-9-20/h4-6,8-9,14-15,21,23H,7,10-13,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBWLSNKCVWKCRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCCCN2CCOC(C2)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.